Cas no 202811-14-1 (tert-butyl N-methyl-N-2-(2-nitrophenyl)ethylcarbamate)

• Product Name: tert-butyl N-methyl-N-2-(2-nitrophenyl)ethylcarbamate
• CAS No: 202811-14-1
• MF: C₁₄H₂₀N₂O₄
• MW: 280.319603919983
• CID: 6022820
• PubChem ID: 20677535
• Update Time: 2025-06-13

tert-butyl N-methyl-N-2-(2-nitrophenyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-methyl-N-2-(2-nitrophenyl)ethylcarbamate
• EN300-18393523
• tert-butyl N-methyl-N-[2-(2-nitrophenyl)ethyl]carbamate
• 202811-14-1
• KJDSVUQKZBQRBA-UHFFFAOYSA-N
• N-methyl-N-(2-(2-nitrophenyl)ethyl)carbamic acid tert-butyl ester
• SCHEMBL7647352

• Inchi： 1S/C14H20N2O4/c1-14(2,3)20-13(17)15(4)10-9-11-7-5-6-8-12(11)16(18)19/h5-8H,9-10H2,1-4H3
• InChI Key： KJDSVUQKZBQRBA-UHFFFAOYSA-N
• SMILES： O(C(N(C)CCC1C=CC=CC=1[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 280.14230712g/mol
• Monoisotopic Mass: 280.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.4Ų

Additional information on tert-butyl N-methyl-N-2-(2-nitrophenyl)ethylcarbamate

Comprehensive Overview of tert-butyl N-methyl-N-2-(2-nitrophenyl)ethylcarbamate (CAS No. 202811-14-1)

tert-butyl N-methyl-N-2-(2-nitrophenyl)ethylcarbamate, with the CAS number 202811-14-1, is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are known for their versatility in synthetic chemistry. The presence of a nitrophenyl group and a tert-butyl moiety makes it a valuable intermediate for constructing complex molecular architectures. Researchers often explore its applications in drug discovery and catalysis, aligning with current trends in green chemistry and sustainable synthesis.

In recent years, the demand for high-purity intermediates like tert-butyl N-methyl-N-2-(2-nitrophenyl)ethylcarbamate has surged due to advancements in precision medicine and customized therapeutics. Its structural features enable modifications that are critical for developing targeted drug delivery systems, a hot topic in biopharmaceutical innovation. Additionally, the compound's nitro group offers unique reactivity, making it a candidate for photoactive materials and sensor technologies, which are gaining traction in nanotechnology research.

The synthesis of CAS 202811-14-1 typically involves multi-step organic reactions, including protection-deprotection strategies and selective functionalization. These methods are frequently discussed in academic forums and industry publications, reflecting the growing interest in efficient synthetic routes and atom economy. Laboratories prioritize scalable protocols to meet the needs of high-throughput screening and commercial production, addressing common queries about cost-effective manufacturing.

From an analytical perspective, tert-butyl N-methyl-N-2-(2-nitrophenyl)ethylcarbamate is characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure batch consistency and regulatory compliance, which are paramount for quality control in the chemical industry. The compound's stability under various conditions is also a subject of study, particularly for applications requiring long-term storage or thermal resistance.

Environmental and safety considerations are integral to the handling of CAS 202811-14-1. While not classified as hazardous, best practices for laboratory safety and waste disposal are emphasized in its usage. This aligns with global initiatives promoting responsible chemical management and eco-friendly research, topics frequently searched by professionals in the field.

In summary, tert-butyl N-methyl-N-2-(2-nitrophenyl)ethylcarbamate (CAS No. 202811-14-1) exemplifies the intersection of innovative chemistry and practical applications. Its role in advancing life sciences and material engineering continues to inspire research, making it a compound of enduring relevance in both academic and industrial settings.